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Compound of Interest

Compound Name: Boc-(Dmmb(Trt))Gly-OH

Cat. No.: B613745

To researchers, scientists, and drug development professionals engaged in the intricate art of peptide synthesis, the emergence of aggregation-prone

yields, incomplete reactions, and purification nightmares. In this context, the strategic deployment of specialized amino acid derivatives is not merely 

engineered building block designed to navigate the complexities of challenging peptide synthesis.

The Challenge of Peptide Aggregation and Steric Hindrance
During solid-phase peptide synthesis (SPPS), the growing peptide chain, anchored to a solid support, can fold into secondary structures, leading to in

severely impede the access of reagents to the reactive sites, resulting in truncated or deletion sequences. Furthermore, the incorporation of sterically

reagents and longer reaction times to achieve efficient peptide bond formation.[1][2][3]

To address these issues, chemists have developed a range of strategies, including the use of specialized solvents, elevated temperatures, and the in

this innovation, offering a multi-faceted approach to overcoming these synthetic hurdles.

Deconstructing Boc-(Dmmb(Trt))Gly-OH: A Trifecta of Protection
The efficacy of Boc-(Dmmb(Trt))Gly-OH stems from the synergistic interplay of its three key components: the tert-Butoxycarbonyl (Boc) group, the 2

purpose.

The Boc Group: A Classic Nα-Terminal Shield
The tert-Butoxycarbonyl (Boc) group is a well-established Nα-amino protecting group in peptide synthesis.[4][5][6] Its primary function is to temporarily

sequence.[7][8] The Boc group is characterized by its acid lability and is typically removed with moderate concentrations of trifluoroacetic acid (TFA) i

The Trityl Group: A Bulky Guardian Against Aggregation and Side Reactions
The triphenylmethyl (Trt) group is a sterically demanding protecting group widely employed for the protection of amino acid side chains, including thos

undesirable side reactions at the protected functional group, and it can disrupt the formation of secondary structures that lead to peptide aggregation.

removal.[11][13]

The Dmmb Group: A Backbone Protector for Enhanced Solvation
The 2,4-dimethoxybenzyl (Dmb or Dmmb) group is a highly acid-labile protecting group often utilized for the temporary protection of the backbone am

driver of on-resin aggregation.[14] This enhances the solvation of the growing peptide chain, leading to improved reaction kinetics for both coupling a

acid, allowing for its removal under very mild acidic conditions, often simultaneously with the Boc and Trt groups during the final cleavage from the res

The Unique Structure of Boc-(Dmmb(Trt))Gly-OH
The precise structure of Boc-(Dmmb(Trt))Gly-OH, as indicated by its CAS number (475113-75-8) and molecular formula (C35H37NO6S), reveals a s

glycine nitrogen, and in turn, bears a tritylthiol substituent at the 2-position of the benzyl ring.
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Caption: Structural representation of Boc-(Dmmb(Trt))Gly-OH.

This intricate arrangement positions the bulky Dmmb(Trt) moiety directly on the backbone nitrogen of the glycine residue, maximizing its ability to disr

Strategic Application in Solid-Phase Peptide Synthesis (SPPS)
The primary application of Boc-(Dmmb(Trt))Gly-OH is its incorporation into peptide sequences that are known or anticipated to be difficult to synthes

structures.

Experimental Protocol: Incorporation of Boc-(Dmmb(Trt))Gly-OH
The following is a generalized protocol for the coupling of this sterically hindered amino acid derivative in a manual SPPS workflow.

Materials:

Peptide-resin with a free N-terminal amine

Boc-(Dmmb(Trt))Gly-OH

Coupling reagent (e.g., HBTU, HATU, PyBOP)[18][19]

Base (e.g., N,N-diisopropylethylamine - DIPEA)

Solvent (e.g., N,N-dimethylformamide - DMF)

Washing solvents (DMF, DCM, Isopropanol)

Deprotection solution (e.g., 20% piperidine in DMF for Fmoc-based synthesis upstream, or TFA/DCM for subsequent Boc deprotection)

Procedure:

Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes.

N-terminal Deprotection (if applicable): If the preceding amino acid was Fmoc-protected, deprotect with 20% piperidine in DMF. Wash the resin thor

Activation of Boc-(Dmmb(Trt))Gly-OH: In a separate vessel, dissolve Boc-(Dmmb(Trt))Gly-OH (3-5 equivalents relative to resin loading) and the c

Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 2-4 hours. Due to the steric hindrance, a longer coupli

Monitoring the Coupling Reaction: Perform a qualitative test (e.g., Kaiser test) to monitor the completion of the coupling reaction. If the test is positi
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Washing: Wash the resin thoroughly with DMF, DCM, and isopropanol to remove excess reagents and by-products.

Choice of Coupling Reagents
Given the significant steric hindrance of Boc-(Dmmb(Trt))Gly-OH, the choice of coupling reagent is critical for achieving high coupling efficiency. Stan

the table below.

Coupling Reagent Class

HBTU/TBTU Aminium/Uronium

HATU Aminium/Uronium

PyBOP Phosphonium

COMU Aminium/Uronium

Deprotection Strategy
The Boc, Dmmb, and Trt groups are all acid-labile.[6][11][15] This allows for their simultaneous removal during the final cleavage of the peptide from t

Final Cleavage and Deprotection Protocol:

Resin Preparation: Wash the fully assembled peptide-resin with DCM and dry under vacuum.

Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A common cocktail is 95% TFA, 2.5% water, and 2.5% triisop

residues like tryptophan and cysteine.[11]

Cleavage Reaction: Add the cleavage cocktail to the resin and incubate at room temperature for 2-4 hours with occasional agitation.

Peptide Precipitation and Purification: Filter the resin and collect the filtrate. Precipitate the peptide with cold diethyl ether. The crude peptide can th
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Caption: Generalized workflow for the use of Boc-(Dmmb(Trt))Gly-OH in SPPS.

Conclusion: A Powerful Tool for Advanced Peptide Synthesis
Boc-(Dmmb(Trt))Gly-OH represents a sophisticated and powerful tool in the arsenal of the peptide chemist. By combining the well-established Nα-pr

provides a robust solution for the synthesis of challenging peptide sequences. Its rational design, which addresses both steric and electronic challeng

peptide science. The successful application of Boc-(Dmmb(Trt))Gly-OH can lead to significantly improved yields and purities of complex peptides, th
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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